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Compound of Interest

Compound Name: Aluminum subacetate

Cat. No.: B091270 Get Quote

Essential Safety Guide: Handling Aluminum
Subacetate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Aluminum Subacetate (CAS No. 142-03-0).

Adherence to these procedures is essential for ensuring personal safety and minimizing

environmental impact.

Hazard Identification and Chemical Properties
Aluminum subacetate, also known as basic aluminum acetate, is a white powder that poses

several health and environmental risks.[1][2] It is classified as causing serious eye damage and

may cause skin and respiratory irritation.[3][4] Furthermore, it is recognized as being very toxic

to aquatic life with long-lasting effects.[3] One safety data sheet also notes that it is suspected

of damaging fertility or the unborn child.[5]

Data Presentation: Properties of Aluminum Subacetate

The following table summarizes key quantitative data for Aluminum Subacetate.
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Property Value Source

Molecular Formula C₄H₇AlO₅ [1][2]

Molecular Weight 162.09 g/mol [1][2]

Appearance White powder/solid [1][2]

Bulk Density 600 kg/m ³ [1]

Occupational Exposure Limits

No specific limits have been

established by region-specific

regulatory bodies. One source

suggests an OSHA nuisance

dust limit of 10 mg/m³ for a

product containing aluminum

acetate.

[4][5]

Operational Plan: Personal Protective Equipment
(PPE) and Handling
A systematic approach to safety, from preparation to disposal, is mandatory. The following

protocols outline the necessary steps for safe handling.

Personal Protective Equipment (PPE) Protocol
Based on a thorough risk assessment, the following PPE is the minimum requirement for

handling Aluminum Subacetate.

Eye and Face Protection:

Requirement: Wear chemical safety goggles or safety glasses with side-shields at all

times.[1] If there is a significant risk of splashing, a face shield should be worn in addition

to goggles.

Rationale: Aluminum subacetate can cause serious, irreversible eye damage upon

contact.[3]

Skin and Body Protection:
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Gloves: Wear protective chemical-resistant gloves (e.g., nitrile).[3][5]

Clothing: A fully buttoned lab coat, long-sleeved clothing, and long pants are required to

prevent skin contact.[1][6]

Apron: For operations involving larger quantities or a high risk of splashing, a chemical-

resistant apron is necessary.[1]

Footwear: Fully enclosed, liquid-resistant shoes must be worn.[6]

Rationale: Direct contact can cause skin irritation.[1][4] Contaminated clothing must be

removed immediately.[3]

Respiratory Protection:

Requirement: Operations should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to keep airborne levels below exposure limits.[1][7] If dust

formation is unavoidable or ventilation is inadequate, a NIOSH-approved dust respirator

must be used.[1][5][8]

Rationale: Inhalation of dust may lead to respiratory tract irritation.[4][5]

Safe Handling Procedures
Engineering Controls: Always use Aluminum subacetate in a well-ventilated area. Process

enclosures or local exhaust ventilation (e.g., fume hood) are essential to control airborne

dust.[1][3][7]

Static Control: Ground and bond containers and receiving equipment during transfer to

prevent static discharge, which can ignite fine dust accumulations.[3]

Work Practices:

Avoid the formation of dust.[4][7]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[3][4]
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Do not eat, drink, or smoke in the laboratory or areas where chemicals are handled.[3][4]

Remove contaminated clothing and PPE before entering eating areas.[3]

Storage:

Store in a tightly closed, properly labeled container.[1][4]

Keep in a cool, dry, and well-ventilated place away from incompatible materials.[1][4][7]

Recommended storage temperature is 15–25 °C.[7]

Emergency and Disposal Plan
Immediate and appropriate action is critical in the event of an emergency.

Spill Response Protocol
Evacuate: Evacuate non-essential personnel from the affected area.

Ventilate: Ensure the area is well-ventilated.[3]

Equip: Wear the full PPE detailed above, including respiratory protection (a dust mask at a

minimum; SCBA for large spills).[8]

Contain: Prevent the spill from spreading or entering drains and waterways.[3][9]

Clean-Up: Carefully sweep or shovel the spilled solid material into a suitable, labeled

container for disposal.[1][4] Avoid actions that generate dust.

Decontaminate: Clean the spill area thoroughly with soap and water.[5]

First Aid Measures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids apart.[4][8] Remove contact lenses if present and easy to do.[3]

Seek immediate medical attention from a poison center or doctor.[3]

Skin Contact: Remove all contaminated clothing immediately.[3] Wash the affected skin with

plenty of soap and water.[1] If irritation develops or persists, seek medical attention.[1][4]
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Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[4]

[10] If breathing is difficult or has stopped, provide artificial respiration and seek immediate

medical assistance.[1][3]

Ingestion: Rinse the mouth with water.[3][7] Do not induce vomiting.[9] Call a poison center

or doctor for medical advice.[1][10]

Disposal Plan
Waste Characterization: Aluminum subacetate is considered hazardous waste due to its

ecotoxicity.[3]

Containerization: Dispose of contents and containers in approved, labeled hazardous waste

containers.[3] Contaminated packaging must be handled with the same precautions as the

substance itself.[3]

Disposal Method: Waste must be disposed of in accordance with all federal, state, and local

environmental regulations.[1] Do not allow the chemical to enter drains, surface water, or

ground water.[3][7] Contact a licensed professional waste disposal service.[5]

Workflow for Safe Handling of Aluminum
Subacetate
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Caption: Workflow for the safe handling of Aluminum Subacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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